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Compound of Interest

Compound Name: Gold(III) oxide

Cat. No.: B073181 Get Quote

Auric Oxide: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

auric oxide (Au₂O₃). It includes a summary of its key characteristics, detailed experimental

protocols for its synthesis and analysis, and visualizations of its chemical behavior.

Core Properties of Auric Oxide
Auric oxide, also known as gold(III) oxide, is a fascinating and reactive compound of gold. It is

a brownish-black solid that is thermally unstable and insoluble in water.[1][2] This section

summarizes its fundamental chemical and physical properties.

Physical and Chemical Data
The following table provides a summary of the key quantitative data for auric oxide for easy

reference and comparison.
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Property Value Citations

Molecular Formula Au₂O₃ [1][2][3][4]

Molar Mass 441.93 g/mol [1][4][5][6]

Appearance
Red-brown to brownish-black

solid powder
[1][2][5]

Density 11.34 g/cm³ at 20 °C [5][7]

Melting Point
Decomposes at approximately

150-160 °C
[1][3][8][9]

Solubility

Insoluble in water. Soluble in

concentrated hydrochloric acid

and nitric acid.

[1][5]

Crystal Structure
Orthorhombic, Space group

Fdd2
[5][10]

Band Gap Approximately 0.87 eV [10]

CAS Number 1303-58-8 [1][3][4][5]

Crystal Structure
Auric oxide possesses an orthorhombic crystal structure.[5][10] X-ray crystallography studies

have revealed that the gold centers are square planar, with both 2- and 3-coordinated oxide

ions. The Au-O bond distances typically range from 193 to 207 picometers.[5]

Experimental Protocols
This section provides detailed methodologies for key experiments related to the synthesis and

characterization of auric oxide.

Synthesis of Auric Oxide
This protocol describes the synthesis of crystalline auric oxide from an amorphous gold(III)

hydroxide precipitate.[8]
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Materials:

Amorphous gold(III) hydroxide (Au(OH)₃) precipitate

Deionized water

Hydrothermal autoclave

Procedure:

Prepare an aqueous suspension of amorphous gold(III) hydroxide.

Transfer the suspension to a hydrothermal autoclave.

Seal the autoclave and heat to 573 K (300 °C) at a pressure of 3000 atm.

Maintain these conditions for several weeks to allow for the crystallization of auric oxide.

After the reaction period, cool the autoclave to room temperature and carefully retrieve the

crystalline auric oxide product.

Wash the product with deionized water and dry under vacuum.

This method produces a film of auric oxide on a gold electrode surface.

Materials:

Polycrystalline gold electrode

Dilute perchloric acid (HClO₄) or potassium hydroxide (KOH) solution (e.g., 0.1 M)[6][8]

Potentiostat/Galvanostat

Three-electrode electrochemical cell (with a platinum counter electrode and a suitable

reference electrode)

Procedure:

Clean the gold working electrode thoroughly.
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Assemble the three-electrode cell with the gold working electrode, platinum counter

electrode, and reference electrode in the chosen electrolyte (perchloric acid or potassium

hydroxide).

Apply a constant anodic potential to the gold electrode. Potentials are typically held above

1.4 V (vs. a standard hydrogen electrode) to initiate oxide formation.[11]

Maintain the potential for a set duration to grow the auric oxide film to the desired thickness.

After the desired time, remove the electrode from the cell, rinse with deionized water, and

dry.

Characterization of Auric Oxide
This protocol outlines the determination of the thermal stability and decomposition profile of

auric oxide.

Equipment:

Thermogravimetric Analyzer (TGA)

Inert gas supply (e.g., Helium or Nitrogen)

Procedure:

Place a small, accurately weighed sample of auric oxide into a TGA crucible.

Place the crucible in the TGA furnace.

Purge the furnace with an inert gas (e.g., Helium at 20 ml/min) to create an inert

atmosphere.[8]

Heat the sample at a constant rate (e.g., 0.033 K/s to 0.333 K/s) to a final temperature above

the expected decomposition range (e.g., 600 °C).[8]

Record the mass of the sample as a function of temperature. The resulting TGA curve will

show a mass loss corresponding to the release of oxygen upon decomposition.
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This protocol is for determining the crystal structure and phase purity of auric oxide.

Equipment:

X-ray Diffractometer with a suitable X-ray source (e.g., Cu Kα)

Procedure:

Grind the auric oxide sample into a fine powder.

Mount the powdered sample onto a sample holder.

Place the sample holder in the X-ray diffractometer.

Set the instrument parameters, including the 2θ scan range (e.g., 10-90°), step size, and

scan speed.

Initiate the XRD scan. The resulting diffractogram will show peaks at specific 2θ angles that

are characteristic of the orthorhombic crystal structure of auric oxide.

Analyze the peak positions and intensities to confirm the phase and determine lattice

parameters.

Chemical Reactions and Pathways
Auric oxide exhibits distinct reactivity, particularly its thermal decomposition and its behavior in

the presence of strong acids.

Thermal Decomposition
Auric oxide is thermally unstable and decomposes into its constituent elements, gold and

oxygen, upon heating.[8] The decomposition typically begins at temperatures around 150-160

°C.
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Caption: Thermal decomposition of auric oxide into gold and oxygen.

Reaction with Hydrochloric Acid
Auric oxide dissolves in concentrated hydrochloric acid to form tetrachloroauric(III) acid. This

reaction demonstrates the basic character of auric oxide.

Auric Oxide (Au₂O₃) Tetrachloroauric(III) Acid (HAuCl₄)

Water (H₂O)Hydrochloric Acid (HCl)

Click to download full resolution via product page

Caption: Reaction of auric oxide with hydrochloric acid.

Synthesis of Auric Oxide from Gold(III) Hydroxide
One common laboratory synthesis of auric oxide involves the dehydration of gold(III) hydroxide.

Start: Chloroauric Acid (HAuCl₄) Solution Add Alkali (e.g., NaOH) Gold(III) Hydroxide (Au(OH)₃) Precipitate Heat (>140°C) End Product: Auric Oxide (Au₂O₃)

Click to download full resolution via product page

Caption: Workflow for the synthesis of auric oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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